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Compound of Interest

Compound Name:
5-(6-Nitro-1,3-benzodioxol-5-

yl)-1,3-oxazole

CAS No.: 2206610-22-0

Cat. No.: B1417380

Get Quote

Executive Summary
5-(6-Nitro-1,3-benzodioxol-5-yl)-1,3-oxazole (NBO-5) is a synthetic small molecule designed

to target solid tumors via two predicted mechanisms: inhibition of tubulin polymerization

(leading to G2/M cell cycle arrest) and induction of oxidative stress via the nitro-reductive

pathway. This guide outlines the standardized protocols for its synthesis, purification, cytotoxic

profiling, and mechanistic validation.
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Property Specification Notes

Molecular Formula C₁₀H₆N₂O₅ Calculated MW: ~234.16 g/mol

LogP (Predicted) 2.1 – 2.5
Moderate lipophilicity; suitable

for passive diffusion.

Solubility Low in H₂O; High in DMSO

Critical: Stock solutions must

be prepared in DMSO (10

mM).

Pharmacophore Benzodioxole + Oxazole
Structural similarity to

Combretastatin A-4 analogs.

Chemical Synthesis & Quality Control
Rationale: The biological efficacy of NBO-5 is highly sensitive to regio-isomeric purity. The Van

Leusen Oxazole Synthesis is the preferred route due to its specificity for 5-substituted

oxazoles.

Protocol A: Van Leusen Synthesis of NBO-5
Objective: Construct the 1,3-oxazole ring selectively at the C5 position of the benzodioxole

core.

Reagents:

6-Nitro-1,3-benzodioxole-5-carbaldehyde (Precursor)

p-Toluenesulfonylmethyl isocyanide (TosMIC)

Potassium Carbonate (K₂CO₃)

Methanol (MeOH) / Dimethoxyethane (DME)

Step-by-Step Workflow:

Preparation: Dissolve 6-Nitro-1,3-benzodioxole-5-carbaldehyde (1.0 eq) and TosMIC (1.2 eq)

in anhydrous MeOH.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclization: Add K₂CO₃ (2.0 eq) and reflux the mixture for 4–6 hours under nitrogen

atmosphere.

Note: The nitro group is electron-withdrawing, which may accelerate the reaction but also

increases susceptibility to side reactions. Monitor via TLC (Hexane:EtOAc 7:3).

Work-up: Remove solvent in vacuo.[1] Resuspend residue in water and extract with Ethyl

Acetate (3x).

Purification: Recrystallize from Ethanol or perform Flash Column Chromatography (Silica

Gel, 10-20% EtOAc in Hexane).

Validation: Confirm structure via ¹H-NMR (distinct oxazole proton singlet at ~8.0–8.5 ppm)

and HRMS.

Visualization: Synthesis Logic
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Figure 1: Synthetic route utilizing Van Leusen chemistry to ensure regio-selectivity of the

oxazole ring.

Biological Evaluation: Cytotoxicity Profiling
Rationale: Before mechanistic deep-dives, the IC₅₀ must be established across diverse cell

lines to determine selectivity (Cancer vs. Normal).

Protocol B: MTT Cell Viability Assay
Target Cells:

A549 (Lung Adenocarcinoma) – High metabolic rate.
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MCF-7 (Breast Cancer) – Hormone sensitive.

HUVEC (Human Umbilical Vein Endothelial Cells) – Normal control for selectivity index.

Methodology:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Treat cells with NBO-5 (Serial dilution: 0.1 µM to 100 µM).

Control: 0.1% DMSO (Vehicle).

Positive Control: Colchicine or Paclitaxel (Tubulin binders).

Incubation: 48h at 37°C, 5% CO₂.

Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with

DMSO. Measure Absorbance at 570 nm.

Data Interpretation: Calculate Selectivity Index (SI):

.

Success Criterion: SI > 3.0 indicates promising therapeutic window.

Mechanistic Validation: Tubulin & Apoptosis
Rationale: Benzodioxole-oxazole hybrids frequently target the colchicine-binding site on

tubulin, preventing microtubule assembly. The nitro group may also induce ROS-mediated DNA

damage.

Protocol C: In Vitro Tubulin Polymerization Assay
Objective: Determine if NBO-5 inhibits the assembly of tubulin into microtubules.

Setup: Use a fluorescence-based tubulin polymerization kit (e.g., Cytoskeleton Inc.).
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Reaction: Mix Purified Tubulin (>99%) with GTP and NBO-5 (at IC₅₀ concentration) in a cold

96-well plate.

Kinetics: Transfer to 37°C plate reader immediately. Measure fluorescence (Ex 360nm / Em

450nm) every minute for 60 minutes.

Result Analysis:

Inhibitor (NBO-5?): Decreased Vmax and lower final fluorescence plateau compared to

vehicle.

Stabilizer (Paclitaxel-like): Rapid polymerization and higher plateau.

Protocol D: Cell Cycle Analysis (Flow Cytometry)
Objective: Confirm G2/M arrest, a hallmark of tubulin inhibition.

Treatment: Treat A549 cells with NBO-5 (2x IC₅₀) for 24h.

Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% Ethanol overnight.

Staining: Stain with Propidium Iodide (PI) + RNase A for 30 min.

Acquisition: Analyze 10,000 events on a Flow Cytometer.

Expected Outcome: A distinct accumulation of cells in the G2/M phase (4N DNA content)

compared to control.

Visualization: Mechanism of Action (MOA)
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Figure 2: Dual-pathway mechanism: Microtubule destabilization and ROS-mediated DNA

damage leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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